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Compound of Interest

Compound Name:
1-(4-Methoxycyclohexyl)propan-1-

one

Cat. No.: B1383015 Get Quote

CAS Number: 859055-52-0

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Methoxycyclohexyl)propan-1-one is a chemical compound with the CAS number

859055-52-0.[1] Structurally, it features a propan-1-one moiety attached to a 4-

methoxycyclohexyl ring. This molecule is of potential interest to researchers in organic

synthesis, medicinal chemistry, and materials science due to its combination of a flexible

cycloaliphatic core and a reactive ketone group. This guide provides a summary of the currently

available technical information for this compound.

Chemical and Physical Properties
A summary of the fundamental properties of 1-(4-Methoxycyclohexyl)propan-1-one is

provided in the table below. This information is crucial for its handling, characterization, and use

in experimental settings.
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Property Value Source

CAS Number 859055-52-0 [1]

Molecular Formula C₁₀H₁₈O₂ [1]

Molecular Weight 170.25 g/mol [1]

Note: Detailed experimental data on properties such as boiling point, melting point, and

solubility are not readily available in the public domain.

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols for 1-(4-Methoxycyclohexyl)propan-1-one are

not extensively documented in publicly available scientific literature. Commercial suppliers list it

as a research chemical, suggesting its synthesis is achievable, likely through standard organic

chemistry reactions. A plausible synthetic route is illustrated in the workflow diagram below.

Hypothetical Synthetic Workflow

Starting Materials

Reaction Step Product

4-Methoxycyclohexanecarboxylic acid

Nucleophilic Acyl Substitution

Propyllithium or Propylmagnesium bromide

1-(4-Methoxycyclohexyl)propan-1-one

Click to download full resolution via product page

Caption: A potential synthetic route to 1-(4-Methoxycyclohexyl)propan-1-one.

Methodology:

A potential method for the synthesis of 1-(4-Methoxycyclohexyl)propan-1-one could involve

the reaction of a derivative of 4-methoxycyclohexanecarboxylic acid with an organometallic
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propyl reagent.

Activation of Carboxylic Acid: The carboxylic acid would first be converted to a more reactive

species, such as an acid chloride or an ester.

Grignard or Organolithium Reaction: The activated carboxylic acid derivative would then be

reacted with a propyl organometallic reagent, such as propyllithium or propylmagnesium

bromide. This would involve a nucleophilic acyl substitution to form the ketone.

Work-up and Purification: The reaction mixture would then be quenched and the desired

product, 1-(4-Methoxycyclohexyl)propan-1-one, would be isolated and purified using

standard techniques like column chromatography.

Note: This is a generalized, hypothetical protocol. The specific reaction conditions, including

solvent, temperature, and reaction time, would need to be optimized.

Analytical Characterization
Standard analytical techniques would be employed to confirm the identity and purity of 1-(4-
Methoxycyclohexyl)propan-1-one.

Analytical Method Expected Observations

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR would confirm the presence of

the methoxy group, the cyclohexyl ring protons,

and the protons of the propyl group. The

chemical shifts and coupling patterns would be

characteristic of the proposed structure.

Mass Spectrometry (MS)

The mass spectrum should show a molecular

ion peak corresponding to the molecular weight

of the compound (170.25 g/mol ).

Infrared (IR) Spectroscopy

An IR spectrum would exhibit a strong

absorption band characteristic of a ketone

carbonyl group (C=O) around 1710 cm⁻¹.

Biological Activity and Signaling Pathways
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As of the date of this guide, there is no specific information in peer-reviewed scientific literature

regarding the biological activity or mechanism of action of 1-(4-Methoxycyclohexyl)propan-1-
one. Research on structurally related compounds containing a propan-1-one moiety has

explored various biological activities; however, direct extrapolation to the title compound is not

scientifically sound without experimental validation.

Given the lack of data, no signaling pathways or experimental workflows for biological

evaluation can be provided at this time. Researchers interested in the pharmacological

potential of this compound would need to conduct initial screening assays to determine any

biological effects.

Logical Workflow for Preliminary Biological Screening

Compound Synthesis and Purification

In vitro Cytotoxicity Assays Target-based Screening Phenotypic Screening

Hit Identification

Lead Optimization
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Caption: A general workflow for the initial biological evaluation of a novel compound.

Safety and Handling
A formal Safety Data Sheet (SDS) for 1-(4-Methoxycyclohexyl)propan-1-one is not widely

available. As with any chemical of unknown toxicity, it should be handled with care in a well-
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ventilated laboratory, and appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn.

Conclusion
1-(4-Methoxycyclohexyl)propan-1-one is a chemical compound with a confirmed CAS

number and basic chemical properties. However, there is a notable absence of in-depth

technical data in the public domain regarding its synthesis, experimental protocols, and

biological activity. This presents an opportunity for researchers to explore the properties and

potential applications of this molecule. The information and hypothetical workflows provided in

this guide are intended to serve as a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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